Aminosalicylate calcium
Aminosalicylate calcium
Aminosalicylate Calcium is a calcium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity.
Brand Name:
Vulcanchem
CAS No.:
133-15-3
VCID:
VC0093139
InChI:
InChI=1S/2C7H7NO3.Ca.7H2O/c2*8-4-1-2-5(7(10)11)6(9)3-4;;;;;;;;/h2*1-3,9H,8H2,(H,10,11);;7*1H2/q;;+2;;;;;;;/p-2
SMILES:
C1=CC(=C(C=C1N)[O-])C(=O)O.C1=CC(=C(C=C1N)[O-])C(=O)O.[Ca+2]
Molecular Formula:
C14H26CaN2O13
Molecular Weight:
470.44 g/mol
Aminosalicylate calcium
CAS No.: 133-15-3
Cat. No.: VC0093139
Molecular Formula: C14H26CaN2O13
Molecular Weight: 470.44 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Aminosalicylate Calcium is a calcium salt form of aminosalicylic acid, an analog of para-aminobenzoic acid (PABA) with antitubercular activity. |
|---|---|
| CAS No. | 133-15-3 |
| Molecular Formula | C14H26CaN2O13 |
| Molecular Weight | 470.44 g/mol |
| IUPAC Name | calcium;5-amino-2-carboxyphenolate;heptahydrate |
| Standard InChI | InChI=1S/2C7H7NO3.Ca.7H2O/c2*8-4-1-2-5(7(10)11)6(9)3-4;;;;;;;;/h2*1-3,9H,8H2,(H,10,11);;7*1H2/q;;+2;;;;;;;/p-2 |
| Standard InChI Key | CWFBAYJKRMBLJJ-UHFFFAOYSA-L |
| SMILES | C1=CC(=C(C=C1N)[O-])C(=O)O.C1=CC(=C(C=C1N)[O-])C(=O)O.[Ca+2] |
| Canonical SMILES | C1=CC(=C(C=C1N)[O-])C(=O)O.C1=CC(=C(C=C1N)[O-])C(=O)O.O.O.O.O.O.O.O.[Ca+2] |
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